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Compound of Interest

Compound Name: LysoFP-NH2

Cat. No.: B1675796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbon monoxide (CO), once known primarily for its toxicity, is now recognized as a crucial

endogenous signaling molecule involved in a variety of physiological and pathophysiological

processes. Produced endogenously by heme oxygenase (HO) enzymes, CO participates in

vasodilation, neurotransmission, anti-inflammatory responses, and anti-apoptotic pathways.

The lysosome, a key cellular organelle for degradation and recycling, is increasingly

understood to be a central hub for metabolic signaling. The detection of CO specifically within

the lysosome is therefore of great interest for understanding its role in cellular homeostasis and

disease.

These application notes describe the experimental workflow for imaging lysosomal carbon

monoxide using LysoFP-NO2, a "turn-on" fluorescent probe. LysoFP-NO2 itself is non-

fluorescent but reacts selectively with CO within the acidic environment of the lysosome to form

the highly fluorescent product, LysoFP-NH2. This transformation allows for the sensitive and

specific detection of lysosomal CO in living cells. The imaging of LysoFP-NH2 provides a

powerful tool for researchers and drug development professionals to investigate the roles of

lysosomal CO in various cellular contexts.
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LysoFP-NO2 is a cell-permeable probe that selectively accumulates in lysosomes. Upon

reaction with CO, the nitro group of LysoFP-NO2 is reduced to an amine group, resulting in the

formation of the fluorescent LysoFP-NH2. This "turn-on" response provides a high signal-to-

noise ratio for imaging.

Property Value Reference

Probe Name LysoFP-NO2 [1][2]

Fluorescent Product LysoFP-NH2 [1][2]

Target Analyte Carbon Monoxide (CO) [1]

Cellular Localization Lysosomes

Excitation Maximum (LysoFP-

NH2)
~440 nm

Emission Maximum (LysoFP-

NH2)
~528 nm

Fluorescence Increase (upon

reaction with CO)
>75-fold

Recommended Cell Lines MCF7, HepG2, and others

Cytotoxicity

Not cytotoxic to HepG2 cells

for up to five hours at a

concentration of 30 µM.

Experimental Workflow and Protocols
The following protocols provide a general guideline for using LysoFP-NO2 to image lysosomal

CO in live cells. Optimization may be required for different cell types and experimental

conditions.
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Workflow for Lysosomal CO Detection using LysoFP-NO2
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Potential Signaling Pathways of Lysosomal Carbon Monoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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